Cas no 8050-09-7 (Gum Rosin)

• Product Name: Gum Rosin
• CAS No: 8050-09-7
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 48097
• PubChem ID: 24206434
• Update Time: 2025-10-29

Gum Rosin Chemical and Physical Properties

Names and Identifiers

• gum rosin
• BRAZILIAN GUM ROSIN
• CHINESE GUM ROSIN
• COLOPHONY
• COLOPHONIUM
• HYDROGENATED ROSIN
• FF WOOD ROSIN
• STAYBELITE RESIN
• RESIN (COLOPHONY) PALE AMBER
• Vinsol? resin
• (5β,9β)-Abieta-7,13-dien-19-oic acid
• Rosin
• Rosin, guM
• 脂松香
• ABIETIC ACID
• Sylvic acid
• Abietate
• l-Abietic acid
• Rosin Acid
• Kyselina abietova
• Kyselina abietova [Czech]
• Abietic acid, technical
• Abietinic acid
• V3DHX33184
• NSC25149
• (-)-Abietic acid
• Abietic acid, 85%
• Gum Rosin

• MDL： MFCD00132205
• Inchi： 1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22)/t16?,17?,19-,20?/m1/s1
• InChI Key： RSWGJHLUYNHPMX-SAOIUIGASA-N
• SMILES： OC(C1(C)CCC[C@]2(C)C3CCC(C(C)C)=CC3=CCC21)=O

Computed Properties

• Exact Mass: 302.22500
• Monoisotopic Mass: 302.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.8

Experimental Properties

• Color/Form: Rosin is a transparent brittle solid with the smell of turpentine, and its appearance is a light yellow to coffee colored glassy solid. 2. density (g/ml 25 º C)
• Density: 1,07 g/cm3
• Melting Point: 70-72°C
• Boiling Point: 439.5°Cat760mmHg
• Flash Point: Fahrenheit: 370.4 ° f < br / > Celsius: 188 ° C < br / >
• Refractive Index: 1.5400
• Solubility: chloroform: 0.1 g/mL, clear, strongly yellow
• Water Partition Coefficient: Soluble in alcohol, benzene, ether. Insoluble in water
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 37.30000
• LogP: 5.20620
• Merck: 14,8266
• Solubility: Soluble in alcohol, benzene, ether. Insoluble in water
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Gum Rosin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 43
• Safety Instruction： S24; S37
• FLUKA BRAND F CODES：10-21
• RTECS：VL0480000
• Hazardous Material Identification：
• Risk Phrases：R43
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD150539)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on Gum Rosin

Gum Rosin and Its Applications in Modern Chemical and Biomedical Research

Gum Rosin, with the CAS number 8050-09-7, is a naturally occurring resin derived primarily from the distillation of pine trees. This versatile compound has been utilized for centuries in various industries, including adhesives, coatings, and printing. Recent advancements in chemical and biomedical research have further highlighted the significance of Gum Rosin due to its unique chemical properties and potential applications.

The chemical structure of Gum Rosin (CAS no. 8050-09-7) consists mainly of polymeric terpenes, specifically abietic acid and its derivatives. These compounds exhibit a high degree of molecular complexity, which contributes to their diverse reactivity and functionality. The presence of multiple hydroxyl groups makes Gum Rosin an excellent candidate for various chemical modifications, enabling the synthesis of novel derivatives with tailored properties.

In recent years, researchers have explored the potential of Gum Rosin in drug delivery systems. Its biocompatibility and mucoadhesive properties make it an ideal candidate for developing oral and topical formulations. Studies have demonstrated that Gum Rosin-based nanoparticles can enhance the bioavailability of therapeutic agents, thereby improving treatment efficacy. Additionally, its ability to form stable emulsions has been leveraged in the development of controlled-release drug formulations.

The biomedical field has also witnessed innovative applications of Gum Rosin in tissue engineering and regenerative medicine. Researchers have utilized its structural integrity to develop biodegradable scaffolds that support cell growth and tissue repair. Furthermore, its anti-inflammatory properties have been investigated for potential use in wound healing formulations, showcasing its multifaceted role in healthcare.

Another emerging area where Gum Rosin (CAS no. 8050-09-7) is making significant contributions is in the field of sustainable chemistry. As environmental concerns continue to grow, there is a growing demand for eco-friendly alternatives to synthetic resins. Gum Rosin, being a renewable resource, offers a greener alternative with comparable performance characteristics. Recent studies have focused on optimizing extraction and purification methods to enhance the sustainability profile of this compound.

The industrial applications of Gum Rosin remain extensive, particularly in the production of adhesives and coatings. Its ability to form strong bonds with various substrates makes it a preferred choice for high-performance adhesives used in automotive, construction, and packaging industries. Moreover, its compatibility with natural rubber enhances tire manufacturing processes, contributing to improved durability and performance.

In conclusion, the multifaceted applications of Gum Rosin (CAS no. 8050-09-7) underscore its importance in modern chemical and biomedical research. From drug delivery systems to sustainable chemistry and industrial applications, this compound continues to play a pivotal role in advancing scientific and technological innovations. As research progresses, it is anticipated that new applications will emerge, further solidifying the position of Gum Rosin as a cornerstone material in various industries.